Cas no 868969-50-0 (1-(morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one)

• Product Name: 1-(morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
• CAS No: 868969-50-0
• MF: C₁₆H₁₆N₆O₂S
• MW: 356.402240753174
• CID: 5882444
• PubChem ID: 7190817
• Update Time: 2025-10-31

1-(morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 868969-50-0
• 1-(morpholin-4-yl)-2-{[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one
• F1835-0364
• 1-morpholin-4-yl-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone
• 1-morpholino-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone
• AKOS024612867
• 1-(morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one

• Inchi： 1S/C16H16N6O2S/c23-15(21-7-9-24-10-8-21)11-25-14-2-1-13-18-19-16(22(13)20-14)12-3-5-17-6-4-12/h1-6H,7-11H2
• InChI Key： PHEDKZOOCYTUHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3C=CN=CC=3)N2N=1)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 356.10554495g/mol
• Monoisotopic Mass: 356.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 111Ų

Additional information on 1-(morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one

Introduction to 1-(Morpholin-4-yl)-2-{3-(Pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}ethan-1-one (CAS No. 868969-50-0)

1-(Morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}ethan-1-one (CAS No. 868969-50-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a morpholine ring, a pyridine moiety, and a triazolopyridazine scaffold. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The morpholine ring in the compound is known for its ability to enhance solubility and bioavailability, making it an attractive feature for drug development. The presence of the pyridine moiety imparts additional stability and can influence the compound's interactions with biological targets. The triazolopyridazine scaffold is particularly noteworthy due to its potential for modulating specific biological pathways and receptors.

Recent studies have highlighted the potential of 1-(Morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}ethan-1-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively modulate certain neurotransmitter systems and reduce oxidative stress, which are key factors in the progression of these diseases.

In addition to its neuroprotective properties, 1-(Morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}ethan-1-one has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. This makes it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(Morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}ethan-1-one has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for developing an effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}ethan-1-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The mechanism of action of 1-(Morpholin-4-yl)-2-{3-(pyridin-4-y l)-1,2 , 4 -tr i az olo [ 4 , 3 -b ] p y r i d az i n e -6 -y l s u l f an y l } e t h an -1 -one is multifaceted. It has been shown to interact with several key targets involved in neurodegeneration and inflammation. For instance, it can modulate the activity of NMDA receptors and inhibit the production of reactive oxygen species (ROS), which are known to contribute to neuronal damage. Additionally, it can downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The development of 1-(Morpholin-4-y l ) -2 -{ 3 -( p y r i d i n - 4 -y l ) -1 , 2 , 4 -t r i az o l o [ 4 , 3 -b ] p y r i d az i n e -6 -y l s u l f an y l } e t h an -1 -one as a therapeutic agent is part of a broader effort to discover new drugs with improved efficacy and safety profiles. The compound's unique structure and multifaceted mechanism of action make it a valuable addition to the arsenal of treatments available for neurodegenerative and inflammatory diseases.

In conclusion, 1-(Morpholin-4-yl)-2-{3-(pyridin-4-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfonyl}ethan-1-yl (CAS No. 868969-50-0)) represents a promising candidate for the treatment of various diseases due to its unique structural features and multifaceted biological activities. Ongoing research continues to explore its full potential in both preclinical and clinical settings.